![molecular formula C5H4Cl2N2 B189475 3-Amino-2,6-dichloropyridine CAS No. 62476-56-6](/img/structure/B189475.png)
3-Amino-2,6-dichloropyridine
Overview
Description
3-Amino-2,6-dichloropyridine is a compound useful in organic synthesis . It is one of the six isomers of dichlorpyridine .
Synthesis Analysis
The synthesis of 4-amino-2,6-dichloropyridine and its derivatives has been reported . The synthetic route starts with the oxidation of 2,6-dichloropyridine, which gives a pyridine N-oxide derivative. This is then subjected to nitration followed by reduction. Subsequent nitration of the product and nucleophilic displacement reaction are carried out to afford fully substituted energetic pyridine derivatives .
Molecular Structure Analysis
The molecular formula of this compound is C5H4Cl2N2, and its molecular weight is 163.00 . The structure can be represented by the SMILES string Nc1ccc(Cl)nc1Cl
.
Chemical Reactions Analysis
2,6-Dichloropyridine, a precursor to this compound, is produced by the direct reaction of pyridine with chlorine . The synthesis of polysubstituted pyrimidines has been reported from the related 2-amino-4,6-dichloropyrimidines via the Suzuki cross-coupling reaction .
Physical And Chemical Properties Analysis
This compound is a solid at 20°C . It has a melting point of 119.0 to 123.0°C and is soluble in methanol . It should be stored under inert gas and is air sensitive .
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Pyridine Derivatives 3-Amino-2,6-dichloropyridine serves as a crucial intermediate in synthesizing various pyridine derivatives. For instance, 4-amino-2,6-dichloropyridine and its derivatives were synthesized using oxidation, nitration, and nucleophilic displacement reactions, showcasing the compound's versatility as a starting material in synthesizing energetic pyridine derivatives under mild conditions (Ma, Liu, & Yao, 2016). Furthermore, a novel process involving amino acids led to the selective construction of various substituted pyridines, highlighting the compound's role in the innovative synthesis of multisubstituted pyridines (Xiang, Wang, Cheng, & Wu, 2016).
Vibrational Spectroscopy Analysis The vibrational spectra of 4-amino-2,6-dichloropyridine were meticulously studied using density functional theory (DFT) calculations, providing insights into the fundamental vibrational frequencies and band intensities. This study highlights the compound's significance in spectroscopic research and its potential applications in molecular identification (Krishnakumar, Dheivamalar, Xavier, & Balachandran, 2006).
Polymorphism and Catalytic Activity The compound displayed concomitant polymorphism, which was thoroughly analyzed using DFT/B3LYP method and the 6-31G(d) basis set. The study not only explored the compound's polymorphic forms but also its antibacterial activities and catalytic efficiency in transfer hydrogenation reactions under mild conditions (Özdemir, Dayan, Çetinkaya, & Akgül, 2012).
Applications in Material Science
Synthesis of Stable Isotopes for Herbicides this compound was utilized in the synthesis of stable isotopes for herbicides like picloram and aminopyralid, demonstrating its significance in agricultural chemistry and environmental studies (Johnson, Pearson, Schuster, & Cobb, 2009).
Mechanism of Action
Mode of Action
3-Amino-2,6-dichloropyridine, like other pyridine derivatives, is likely to interact with its targets through the formation of hydrogen bonds and pi-stacking interactions . These interactions can lead to changes in the conformation and activity of the target molecules, thereby influencing their function .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH and temperature of the environment, the presence of other molecules, and the specific characteristics of the target cells or tissues .
Safety and Hazards
Future Directions
While specific future directions for 3-Amino-2,6-dichloropyridine are not mentioned in the search results, it’s worth noting that the synthesis and development of new energetic materials continue to focus on new heterocyclic compounds with high densities, high heats of formation, and good detonation properties . This suggests that this compound and similar compounds may have potential applications in this area.
properties
IUPAC Name |
2,6-dichloropyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2/c6-4-2-1-3(8)5(7)9-4/h1-2H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJVZSRZTBDMYLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1N)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20211515 | |
Record name | 2,6-Dichloro-3-pyridylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20211515 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62476-56-6 | |
Record name | 2,6-Dichloro-3-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62476-56-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Dichloro-3-pyridylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062476566 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,6-Dichloro-3-pyridylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20211515 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-dichloro-3-pyridylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.763 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What does the research reveal about the interaction of 3-Amino-2,6-dichloropyridine with Mercury(I) ions?
A1: The research paper [] investigates the reactions of various aminopyridines, including this compound, with Mercury(I) nitrate and perchlorate. It demonstrates that this compound forms a stable adduct with Mercury(I) perchlorate (represented as 3c in the paper). While the exact structure of this adduct is not fully elucidated in this paper, vibrational spectroscopic analysis suggests the involvement of a four-bonded nitrogen atom. Interestingly, X-ray measurements on a similar adduct with 3-Aminopyridine (1b) reveal that the coordination with Mercury(I) occurs through the amino nitrogen, not the pyridine nitrogen. This information suggests that this compound likely interacts with Mercury(I) ions via its amino group.
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